Sodium cyanide is a cyanide salt containing equal numbers of sodium cations and cyanide anions. It has a role as an EC 1.15.1.1 (superoxide dismutase) inhibitor. It is a cyanide salt, a one-carbon compound and a sodium salt.
Cyanide is usually found joined with other chemicals to form compounds. Examples of simple cyanide compounds are hydrogen cyanide, sodium cyanide and potassium cyanide. Certain bacteria, fungi, and algae can produce cyanide, and cyanide is found in a number of foods and plants. In certain plant foods, including almonds, millet sprouts, lima beans, soy, spinach, bamboo shoots, and cassava roots (which are a major source of food in tropical countries), cyanides occur naturally as part of sugars or other naturally-occurring compounds. However, the edible parts of plants that are eaten in the United States, including tapioca which is made from cassava roots, contain relatively low amounts of cyanide. Hydrogen cyanide is a colorless gas with a faint, bitter, almondlike odor. Sodium cyanide and potassium cyanide are both white solids with a bitter, almond-like odor in damp air. Cyanide and hydrogen cyanide are used in electroplating, metallurgy, organic chemicals production, photographic developing, manufacture of plastics, fumigation of ships, and some mining processes.
CNNa
Sodium cyanide
CAS No.: 143-33-9
Cat. No.: VC20862720
Molecular Formula: NaCN
CNNa
Molecular Weight: 49.007 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 143-33-9 |
|---|---|
| Molecular Formula | NaCN CNNa |
| Molecular Weight | 49.007 g/mol |
| IUPAC Name | sodium;cyanide |
| Standard InChI | InChI=1S/CN.Na/c1-2;/q-1;+1 |
| Standard InChI Key | MNWBNISUBARLIT-UHFFFAOYSA-N |
| Isomeric SMILES | [C-]#N.[Na+] |
| SMILES | [C-]#N.[Na+] |
| Canonical SMILES | [C-]#N.[Na+] |
| Boiling Point | 2725 °F at 760 mm Hg (EPA, 1998) 1496 °C 2725°F |
| Colorform | White cubic crystals WHITE SOLID IN FORM OF GRANULES, FLAKES, OR EGGS (RESEMBLING CHICKEN EGGS) White, granular or crystalline solid. |
| Flash Point | Not combustible (EPA, 1998) |
| Melting Point | 1047 °F (EPA, 1998) 563 °C 564 °C 1047°F |
Introduction
Chemical Properties and Structure
Sodium cyanide consists of sodium cations (Na+) and cyanide anions (C≡N-) with the chemical formula NaCN. The structure of solid sodium cyanide is related to that of sodium chloride, with both anions and cations being six-coordinate . The compound exhibits several notable physical and chemical characteristics that make it valuable for industrial applications despite its hazardous nature.
| Property | Value |
|---|---|
| Appearance | White solid |
| Odor | Faint bitter almond-like |
| Density | 1.5955 g/cm³ |
| Melting point | 563.7 °C (1,046.7 °F; 836.9 K) |
| Boiling point | 1,496 °C |
| Molecular weight | 49.0072 g/mol |
Thermodynamic Properties
Sodium cyanide has well-documented thermodynamic properties. The NIST WebBook provides detailed thermochemical data for this compound in both solid and gas phases.
Solid Phase Heat Capacity (Shomate Equation):
The heat capacity (Cp) of solid sodium cyanide is expressed by the equation:
Cp° = A + Bt + Ct² + D*t³ + E/t²
Where t = temperature (K)/1000 and the coefficients for the temperature range 298-835K are:
| Coefficient | Value |
|---|---|
| A | 68.14732 |
| B | 1.091197 |
| C | 0.010951 |
| D | -0.010567 |
| E | 0.013628 |
| F | -111.0241 |
| G | 200.7065 |
| H | -90.70912 |
At standard temperature (298.15K), sodium cyanide has the following thermodynamic properties:
| Property | Value | Units |
|---|---|---|
| Heat capacity (Cp) | 68.63 | J/mol*K |
| Standard entropy (S°) | 118.5 | J/mol*K |
| Standard enthalpy of formation (ΔfH° solid) | -90.71 | kJ/mol |
Chemical Reactivity
Sodium cyanide demonstrates significant reactivity that explains both its industrial utility and its hazardous nature.
Acid Reactions
When treated with strong acids, sodium cyanide readily forms hydrogen cyanide (HCN), a highly toxic gas:
This reaction represents a significant safety risk associated with cyanide salts. Because sodium cyanide is derived from a weak acid, it undergoes hydrolysis easily, with even moist solid sodium cyanide emitting small amounts of hydrogen cyanide .
Detoxification Reaction
Sodium cyanide can be detoxified most efficiently with hydrogen peroxide (H2O2) to produce sodium cyanate (NaOCN) and water:
This reaction is important for safety procedures and environmental remediation in industrial settings where sodium cyanide is used.
Production Methods
The global production of sodium cyanide was estimated at approximately 500,000 tons in 2006, highlighting its significant industrial importance .
Current Production Method
The primary method of sodium cyanide production involves treating hydrogen cyanide with sodium hydroxide:
This reaction is the standard industrial process for producing sodium cyanide in the modern chemical industry.
Historical Production Method
Historically, sodium cyanide was produced by the Castner process, which involved the reaction of sodium amide with carbon at elevated temperatures:
This method has largely been replaced by the more efficient hydrogen cyanide process.
Industrial Applications
Sodium cyanide finds applications across multiple industries, with its high reactivity toward metals being particularly valuable.
Gold Mining and Extraction
The dominant use of sodium cyanide globally is in gold cyanidation, accounting for more than 70% of cyanide consumption worldwide . This hydrometallurgical technique, also known as the MacArthur-Forrest process, is used for extracting gold from low-grade ore .
The process exploits gold's high affinity for cyanide, which induces gold metal to oxidize and dissolve in the presence of air (oxygen) and water, producing sodium dicyanoaurate (NaAu(CN)2) :
4 Au + 8 NaCN + O2 + 2 H2O → 4 Na[Au(CN)2] + 4 NaOH
This reaction, known as the Elsner equation, forms the basis of the gold cyanidation process . The gold cyanidation technology was developed in the 1880s when gold mining in South Africa began to slow down due to the presence of pyritic ore, which required new extraction methods .
Case Hardening
Sodium cyanide is used in case hardening of steel through liquid carburizing. The immersion solution typically consists of equal parts sodium cyanide and sodium carbonate, with the latter reducing the rate of cyanide disintegration at operational temperatures (900-950°C) . The chemical reactions involved include:
2NaCN + 2O2 → 2Na2CO3 + CO + 2N
Or:
2NaCN + O2 → 2NaCNO (Sodium Cyanate)
3NaCNO → NaCN + Na2CO3 + C + 2N
Electroplating
In electroplating processes, sodium cyanide is used for electrodeposition, where metal cations are dissolved to create a fine metal surface on an electrode. This is particularly important in automotive applications, where the resulting chemical reactions protect against corrosion and enhance durability .
Other Industrial Applications
Sodium cyanide has several additional applications across various industries:
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Used as a rodenticide for pest control
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Applied in the manufacturing of dyes and pigments
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Utilized in the production of hydrocyanic acid
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Employed in the synthesis of nitriles in organic chemistry
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Serves as a chelating agent in chemical processes
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Used in agricultural chemical production
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